Cas no 1021389-28-5 (4-(2-fluoro-5-nitrophenyl)butanoic acid)

• Product Name: 4-(2-fluoro-5-nitrophenyl)butanoic acid
• CAS No: 1021389-28-5
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 5802318
• PubChem ID: 24828411
• Update Time: 2025-06-25

4-(2-fluoro-5-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 2-fluoro-5-nitro-
• 4-(2-fluoro-5-nitrophenyl)butanoic acid
• EN300-1799246
• 1021389-28-5

• Inchi： 1S/C10H10FNO4/c11-9-5-4-8(12(15)16)6-7(9)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： AAYKKRJOGFNBQB-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC([N+]([O-])=O)=CC=C1F

Computed Properties

• Exact Mass: 227.05938596g/mol
• Monoisotopic Mass: 227.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Melting Point: 100-101 °C
• Boiling Point: 392.7±27.0 °C(Predicted)
• pka: 4.65±0.10(Predicted)

Additional information on 4-(2-fluoro-5-nitrophenyl)butanoic acid

Introduction to 4-(2-fluoro-5-nitrophenyl)butanoic Acid (CAS No. 1021389-28-5)

4-(2-fluoro-5-nitrophenyl)butanoic acid, identified by its CAS number 1021389-28-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of both a fluoro and a nitro substituent on a phenyl ring, which are strategically positioned to influence its chemical reactivity and biological properties.

The molecular structure of 4-(2-fluoro-5-nitrophenyl)butanoic acid consists of a butanoic acid moiety linked to a phenyl ring that is modified at the 2-position with a fluorine atom and at the 5-position with a nitro group. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel compounds with potential therapeutic applications. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the nitro group can serve as a pharmacophore or be further functionalized to introduce additional biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their diverse biological activities. Studies have demonstrated that such compounds can exhibit properties ranging from antimicrobial and anti-inflammatory effects to more specialized applications in oncology and neurology. The combination of fluorine and nitro substituents in 4-(2-fluoro-5-nitrophenyl)butanoic acid suggests that it may possess unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The carboxylic acid group at one end of the molecule allows for further derivatization, enabling researchers to attach various functional groups or linkers that could enhance drug-like properties such as solubility, bioavailability, and target specificity. This flexibility makes 4-(2-fluoro-5-nitrophenyl)butanoic acid an attractive building block for medicinal chemists seeking to develop novel therapeutic entities.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds are widely recognized for their ability to improve pharmacokinetic profiles, including increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity to biological targets. The presence of a fluoro group at the 2-position of the phenyl ring in 4-(2-fluoro-5-nitrophenyl)butanoic acid is likely to contribute significantly to these favorable properties. Additionally, the nitro group can be reduced to an amine, opening up possibilities for further chemical modifications that could lead to the development of new drug candidates.

Recent advances in computational chemistry and drug discovery technologies have enabled more efficient screening and optimization of potential drug candidates. These tools have been instrumental in identifying promising scaffolds like 4-(2-fluoro-5-nitrophenyl)butanoic acid for further development. By leveraging virtual screening and molecular docking techniques, researchers can predict how this compound might interact with various biological targets, thereby guiding experimental efforts and reducing the time required to bring new drugs to market.

The synthesis of 4-(2-fluoro-5-nitrophenyl)butanoic acid presents its own set of challenges due to the need for precise functionalization at multiple positions on the phenyl ring. However, modern synthetic methodologies have made significant strides in addressing these complexities. Techniques such as cross-coupling reactions, metal-catalyzed transformations, and selective halogenation have all contributed to making the synthesis of complex aromatic derivatives more accessible than ever before. These advancements are crucial for ensuring that researchers can reliably produce sufficient quantities of this compound for both preclinical studies and industrial applications.

In conclusion, 4-(2-fluoro-5-nitrophenyl)butanoic acid (CAS No. 1021389-28-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it an attractive candidate for further exploration. As our understanding of drug design continues to evolve, compounds like this are likely to play an increasingly important role in the development of new therapies across various therapeutic areas.